Cas no 477866-58-3 (4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline)

• Product Name: 4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline
• CAS No: 477866-58-3
• MF: C₁₉H₁₆Cl₂N₄S
• MW: 403.328140258789
• CID: 5038141
• Update Time: 2023-08-24

4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-(2-(3-((4-chlorobenzyl)sulfanyl)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline
• 4-chloro-N-[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl]aniline
• 4-chloro-N-(2-{3-[(4-chlorobenzyl)sulfanyl]-6-methyl-1,2,4-triazin-5-yl}vinyl)aniline
• (E)-4-chloro-N-(2-(3-(4-chlorobenzylthio)-6-methyl-1,2,4-triazin-5-yl)vinyl)aniline

• Inchi： 1S/C19H16Cl2N4S/c1-13-18(10-11-22-17-8-6-16(21)7-9-17)23-19(25-24-13)26-12-14-2-4-15(20)5-3-14/h2-11,22H,12H2,1H3/b11-10+
• InChI Key： ACNJBISTRCFIKZ-ZHACJKMWSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C)C(/C=C/NC2C=CC(=CC=2)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 437
• XLogP3: 5.2
• Topological Polar Surface Area: 76